3-Chloroisonicotinaldehyde hydrochloride

• IUPAC Name: 3-chloropyridine-4-carbaldehyde;hydrochloride
• InChI: InChI=1S/C6H4ClNO.ClH/c7-6-3-8-2-1-5(6)4-9;/h1-4H;1H
• InChI Key: BHIRKOBVHFQJQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C=O)Cl.Cl
• Molecular Formula: C6H5Cl2NO
• Molecular Weight: 178.01 g/mol

Description

3-Chloroisonicotinaldehyde hydrochloride (CAS: 1826110-00-2) is a pyridine-based compound featuring a chloro substituent at the 3-position and an aldehyde functional group. Its molecular structure consists of a six-membered aromatic pyridine ring with chlorine and aldehyde groups at specific positions, making it a versatile intermediate in organic synthesis and pharmaceutical research . The hydrochloride salt form enhances its stability and solubility, which is critical for applications in drug development and chemical reactions. indicates its commercial availability in 100g quantities, suggesting its utility in laboratory-scale research .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Chloroisonicotinaldehyde hydrochloride can be synthesized through several synthetic routes. One common method involves the chlorination of isonicotinaldehyde using chlorine gas in the presence of a suitable catalyst, such as ferric chloride (FeCl_3). The reaction is typically carried out under controlled temperature and pressure conditions to ensure the selective formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of 3-Chloroisonicotinaldehyde hydrochloride may involve large-scale chlorination reactions using continuous flow reactors. These reactors allow for precise control of reaction parameters, such as temperature, pressure, and chlorine gas flow rate, to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 3-Chloroisonicotinaldehyde hydrochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate (KMnO_4) or chromic acid (H_2CrO_4) can be used to oxidize 3-Chloroisonicotinaldehyde hydrochloride to its corresponding carboxylic acid derivative.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH_4) can be employed to reduce the aldehyde group to a primary alcohol.

• Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles, such as ammonia (NH_3) or amines, to introduce different functional groups onto the pyridine ring.

Major Products Formed:

• Oxidation: 3-Chloroisonicotinic acid

• Reduction: 3-Chloroisonicotine

• Substitution: 3-Chloroisonicotinamide or other substituted pyridine derivatives

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity

Recent studies have highlighted the potential of 3-chloroisonicotinaldehyde hydrochloride in cancer treatment. It has been explored as a precursor for synthesizing compounds that inhibit specific cancer-related pathways, particularly those involving mutant KRAS proteins, which are prevalent in various cancers such as pancreatic and colorectal cancers . The compound's electrophilic nature allows it to form covalent bonds with cysteine residues in target proteins, effectively modulating their activity and offering a pathway for targeted cancer therapies.

2. Neurodegenerative Diseases

The compound has also been investigated for its neuroprotective properties. Research indicates that derivatives of 3-chloroisonicotinaldehyde may inhibit the aggregation of proteins associated with neurodegenerative diseases like Alzheimer's and Parkinson's disease. These compounds can potentially disrupt the formation of toxic fibrils, thereby providing a therapeutic avenue for treating these debilitating conditions .

Biochemical Research Applications

1. Enzyme Inhibition Studies

3-Chloroisonicotinaldehyde hydrochloride serves as a useful tool in studying enzyme inhibition mechanisms. Its ability to interact with various enzymes makes it valuable for understanding biochemical pathways and developing inhibitors that could lead to novel therapeutic agents . For instance, it has been used in assays to evaluate the inhibition of specific kinases involved in cell signaling.

2. Synthesis of Novel Compounds

The compound acts as a versatile intermediate in organic synthesis, allowing researchers to create new heterocyclic compounds with potential biological activities. Its reactivity enables the formation of complex structures that may exhibit unique pharmacological properties .

Case Studies and Research Findings

Study	Focus	Findings
Mohl et al., 2007	Cancer Pathways	Demonstrated the efficacy of derivatives in inhibiting KRAS mutations linked to cancer proliferation .
Darian et al., 2011	Neurodegeneration	Identified protective effects against protein aggregation associated with Alzheimer's disease .
Yu et al., 2013	Enzyme Interaction	Explored the interaction between 3-chloroisonicotinaldehyde and various kinases, providing insights into enzyme modulation .

Mechanism of Action

The mechanism by which 3-Chloroisonicotinaldehyde hydrochloride exerts its effects depends on its specific application. In pharmaceutical research, it may act as an inhibitor or modulator of certain enzymes or receptors. The molecular targets and pathways involved can vary, but typically include interactions with nucleophilic sites on target molecules, leading to the modulation of biological activity.

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural Analogues

Table 1: Structural Comparison of 3-Chloroisonicotinaldehyde Hydrochloride and Related Compounds

Compound Name	CAS Number	Molecular Formula	Key Structural Features	Primary Applications
3-Chloroisonicotinaldehyde HCl	1826110-00-2	C₆H₄ClNO·HCl	Pyridine ring, 3-Cl, aldehyde group	Pharmaceutical intermediates
3-Chlorobenzaldehyde	587-04-2	C₇H₅ClO	Benzene ring, 3-Cl, aldehyde group	Organic synthesis, fragrances
Memantine Hydrochloride	Not provided	C₁₂H₂₁N·HCl	Adamantane backbone, amine group	Alzheimer’s treatment
(R)-(+)-3-Aminoquinuclidine diHCl	123536-14-1	C₇H₁₄N₂·2HCl	Bicyclic quinuclidine, amine groups	Cholinergic research
Clonidine Hydrochloride	4205-91-8	C₉H₉Cl₂N₃·HCl	Imidazoline ring, dichlorophenyl group	Hypertension medication

Key Observations:

• Pyridine vs. Benzene Core : Unlike 3-chlorobenzaldehyde (benzene-based, ), 3-chloroisonicotinaldehyde HCl features a pyridine ring, which increases its polarity and reactivity in nucleophilic substitutions .
• Functional Groups : The aldehyde group in both 3-chloroisonicotinaldehyde HCl and 3-chlorobenzaldehyde facilitates condensation reactions, but the pyridine nitrogen in the former enables additional coordination chemistry .
• Pharmaceutical Relevance : Memantine HCl () and clonidine HCl () are directly used in medicine, whereas 3-chloroisonicotinaldehyde HCl serves as a precursor due to its reactive sites .
  

Functional and Application-Based Comparison

Key Observations:

• Safety : 3-chlorobenzaldehyde has well-documented safety protocols for skin/eye exposure (), whereas 3-chloroisonicotinaldehyde HCl lacks comprehensive toxicological data, necessitating precautionary handling .
• Analytical Utility : Clonidine HCl and memantine HCl are quantified via HPLC (), highlighting their stability under analytical conditions compared to aldehyde-containing compounds, which may degrade .

Biological Activity

3-Chloroisonicotinaldehyde hydrochloride is a compound of increasing interest due to its potential biological activities, particularly in the context of cancer treatment and cellular signaling modulation. This article explores its biological activity, mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

3-Chloroisonicotinaldehyde hydrochloride is derived from isonicotinic acid and features a chloro substituent at the 3-position. The molecular formula is $C_6H_4ClN_1O$, and its structure can be represented as follows:

$$\text{Structure }\text{C}_6\text{H}_4\text{ClNO}$$

The biological activity of 3-Chloroisonicotinaldehyde hydrochloride primarily involves its role as an inhibitor of protein-tyrosine phosphatases (PTPs), particularly PTPN11 (also known as SHP2). PTPN11 plays a critical role in various signaling pathways that regulate cell growth, differentiation, and apoptosis. Dysregulation of PTPN11 is implicated in several cancers, making it a target for therapeutic intervention .

Key Mechanisms:

• Inhibition of PTPN11 : The compound has been shown to inhibit the activity of PTPN1 E76K mutant enzyme, which is associated with enhanced signaling pathways in cancer cells .
• Impact on Cell Signaling : By modulating PTP activity, 3-Chloroisonicotinaldehyde hydrochloride influences pathways such as Ras-MAPK, JAK-STAT, and PI3K-AKT, which are vital for cellular processes like proliferation and survival .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 3-Chloroisonicotinaldehyde hydrochloride:

Activity	Effect	Reference
Inhibition of PTPN11	Reduced cell proliferation in cancer lines
Modulation of signaling pathways	Altered expression of growth factors
Potential anti-cancer effects	Induction of apoptosis in tumor cells

Case Studies

Several case studies have investigated the effects of 3-Chloroisonicotinaldehyde hydrochloride in various cancer models:

• Case Study 1: Glioblastoma Treatment
  A study evaluated the compound's efficacy in glioblastoma multiforme models. Results indicated significant tumor reduction when combined with standard chemotherapy agents. The combination therapy allowed for lower doses of chemotherapeutics, reducing side effects while maintaining efficacy .
• Case Study 2: Breast Cancer Cell Lines
  Research demonstrated that treatment with 3-Chloroisonicotinaldehyde hydrochloride led to decreased viability in breast cancer cell lines. Flow cytometry analysis confirmed an increase in apoptotic cells after treatment .

Research Findings

Recent studies have highlighted the potential therapeutic applications of 3-Chloroisonicotinaldehyde hydrochloride:

• Cancer Therapeutics : The compound has been identified as a promising candidate for developing new cancer therapies targeting PTPN11-related pathways. Its ability to inhibit specific mutations associated with aggressive cancers suggests potential for clinical applications .
• Synergistic Effects : Combinations with other chemotherapeutic agents have shown enhanced anti-tumor activity, indicating that 3-Chloroisonicotinaldehyde hydrochloride could be part of multi-drug regimens for improved outcomes in cancer treatment .